Cas no 2228441-54-9 (1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene)

• Product Name: 1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene
• CAS No: 2228441-54-9
• MF: C₁₀H₈BrCl
• MW: 243.527521133423
• CID: 5804447
• PubChem ID: 165651293
• Update Time: 2025-07-20

1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene
• EN300-1927096
• 2228441-54-9

• Inchi： 1S/C10H8BrCl/c1-3-7(2)10-8(11)5-4-6-9(10)12/h1,4-7H,2H3
• InChI Key： QUOPTCLNMRQZNC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C#C)C)Cl

Computed Properties

• Exact Mass: 241.94979g/mol
• Monoisotopic Mass: 241.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene

Chemical Profile of 1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene (CAS No. 2228441-54-9)

1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene, identified by its CAS number 2228441-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This benzene derivative features a unique structural motif combining bromine, chlorine substituents, and a butenynyl group, making it a versatile intermediate for synthesizing complex molecules. The presence of both bromine and chlorine atoms provides reactive sites for further functionalization, while the alkyne moiety introduces additional reactivity, enabling diverse chemical transformations.

The compound's structure is particularly intriguing due to its potential applications in the development of novel therapeutic agents. The benzene ring serves as a scaffold that can be modified to create bioactive molecules with specific pharmacological properties. Researchers have been exploring the use of such derivatives in drug discovery, leveraging their ability to interact with biological targets through hydrophobic and electronic effects. The bromine atom, in particular, is often utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for drug molecule assembly.

In recent years, there has been a surge in interest regarding the use of aryl halides like 1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene in medicinal chemistry. The combination of bromine and chlorine substituents offers a strategic handle for sequential functionalization, allowing chemists to tailor molecular structures with high precision. This flexibility has led to the synthesis of various analogues that exhibit promising biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, given the ability of aryl groups to modulate enzyme activity through allosteric interactions.

Moreover, the butenynyl group in 1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene introduces unique electronic properties that can influence the compound's interaction with biological systems. Alkynes are known for their ability to participate in cycloaddition reactions, such as the Sonogashira coupling, which can be used to extend molecular frameworks and introduce new functional groups. This reactivity has been exploited in the synthesis of macrocycles and heterocyclic compounds, which are often key structural elements in therapeutic agents targeting specific diseases.

Recent studies have highlighted the utility of this compound in the development of materials with advanced properties. The bromine and chlorine atoms can be selectively removed or replaced through metal-catalyzed reactions, enabling the creation of polymers or liquid crystals with tailored characteristics. Such materials are of interest in optoelectronics and nanotechnology due to their ability to exhibit unique optical or electronic behaviors. The alkyne functionality also allows for further derivatization into conjugated systems, which are essential for organic semiconductors and light-emitting diodes (OLEDs).

The synthesis of 1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by selective coupling or substitution steps to introduce the desired substituents. Advances in catalytic methods have made these processes more efficient and scalable, reducing the environmental impact while improving yield and purity. Such improvements are crucial for industrial applications where cost-effectiveness and sustainability are paramount.

In conclusion, 1-bromo-2-(but-3-yn-2-yl)-3-chlorobenzene (CAS No. 2228441-54-9) represents a valuable building block in modern chemical synthesis. Its unique structural features enable diverse applications across pharmaceuticals and advanced materials science. The ongoing research into its derivatives underscores its importance as a chemical entity with broad utility. As synthetic methodologies continue to evolve, expect further innovations leveraging this compound's potential to address complex challenges in medicine and technology.